Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)

Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006

Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties

Names and Identifiers

    • Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
    • ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
    • InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
    • Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
    • SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 250.09542
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 250.095357g/mol
  • Heavy Atom Count: 18
  • Complexity: 344
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 91.5
  • Molecular Weight: 250.25g/mol

Experimental Properties

  • LogP: 1.38520
  • PSA: 87.99
  • Refractive Index: 1.552
  • Boiling Point: 395.1±44.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Flash Point: 192.7±28.4 °C
  • Density: 1.2±0.1 g/cm3

Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
Audited Supplier Audited Supplier
(CAS:132577-23-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/

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